Cas no 29269-61-2 (4,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one)
29269-61-2 structure
Product Name:4,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
CAS No:29269-61-2
MF:C8H9N3O
MW:163.176561117172
CID:1094224
PubChem ID:12726145
Update Time:2025-04-20
4,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one
- 4,5-dimethylpyrazolo[1,5-a]pyrimidin-7-one
- CHEMBL157991
- 29269-61-2
-
- Inchi: 1S/C8H9N3O/c1-6-5-8(12)11-7(10(6)2)3-4-9-11/h3-5H,1-2H3
- InChI Key: MQFGLIDHMLTVCX-UHFFFAOYSA-N
- SMILES: O=C1C=C(C)N(C)C2=CC=NN21
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 38.1Ų
4,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151680-1g |
4,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one |
29269-61-2 | 95% | 1g |
$574 | 2021-08-05 | |
| Chemenu | CM151680-1g |
4,5-dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one |
29269-61-2 | 95% | 1g |
$*** | 2023-03-30 |
4,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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